5-{[3-cyclopropyl-1-(2-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl}-3-methylpyrimidine-2,4(1H,3H)-dione
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Overview
Description
The compound is a complex organic molecule with potential applications in various fields due to its unique structure. It consists of a pyrimidine-dione base substituted with a triazole and a methoxyphenyl group.
Synthesis Analysis
Multicomponent Reaction Synthesis
Barakat et al. (2016) described a synthesis route involving a multicomponent reaction. They synthesized a related compound, 5-[(3-Fluorophenyl)(2-hydroxy-6-oxocyclohex-1-en-1-yl)methyl]-6-hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, through Aldol–Michael addition reactions in aqueous solution, yielding the product with high efficiency (Barakat et al., 2016).
Catalyst-Free Synthesis
Ibberson et al. (2023) demonstrated a catalyst-free synthesis of similar pyrimidine-dione derivatives. Their method, which involved an aqueous ethanol medium, is notable for its green credentials and high yields (Ibberson et al., 2023).
Molecular Structure Analysis
- X-Ray Crystallography: The molecular structure of related compounds has been confirmed using X-ray crystallography. For instance, the study by Barakat et al. (2016) provides detailed insights into the crystalline structure, which is useful for understanding the physical and chemical properties of similar compounds (Barakat et al., 2016).
Chemical Reactions and Properties
- Reactivity with Other Compounds: The synthesis studies indicate these compounds can be reacted with various aldehydes, acids, and other organic compounds, showing versatile reactivity which is essential for pharmaceutical and chemical applications.
Physical Properties Analysis
- Crystal Structure and Solubility: The crystallographic analysis from Barakat et al. (2016) can be used to infer the solubility and other physical properties such as melting point, which are crucial for handling and application of the compound (Barakat et al., 2016).
properties
IUPAC Name |
5-[[5-cyclopropyl-2-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-3-methyl-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3/c1-22-17(24)12(10-19-18(22)25)9-15-20-16(11-7-8-11)21-23(15)13-5-3-4-6-14(13)26-2/h3-6,10-11H,7-9H2,1-2H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBLNAHWKHFBRPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=CNC1=O)CC2=NC(=NN2C3=CC=CC=C3OC)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[3-cyclopropyl-1-(2-methoxyphenyl)-1H-1,2,4-triazol-5-yl]methyl}-3-methylpyrimidine-2,4(1H,3H)-dione |
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